Cas no 113823-56-6 (1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate))

1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate) structure
113823-56-6 structure
Product Name:1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate)
CAS No:113823-56-6
MF:C17H11F17O3S
MW:618.305303812027
MDL:MFCD07784327
CID:106102
PubChem ID:12033153
Update Time:2025-08-05

1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate)
    • 1H,1H,2H,2H-PERFLUORODECYL P-TOLUENESULFONATE
    • 1H,1H,2H,2H-PERFLUORODECYL P-TOLUENESULFONATE, 97% MIN.
    • NS00112139
    • DTXSID90896095
    • 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl 4-methylbenzene-1-sulfonate
    • 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl 4-methylbenzenesulfonate
    • AKOS025310236
    • SCHEMBL5369470
    • MFCD07784327
    • 113823-56-6
    • MDL: MFCD07784327
    • Inchi: 1S/C17H11F17O3S/c1-8-2-4-9(5-3-8)38(35,36)37-7-6-10(18,19)11(20,21)12(22,23)13(24,25)14(26,27)15(28,29)16(30,31)17(32,33)34/h2-5H,6-7H2,1H3
    • InChI Key: WGCSEECKLMOBLT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 618.01573
  • Monoisotopic Mass: 618.0157441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 928
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Refractive Index: 1.374
  • PSA: 43.37

1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate) Pricemore >>

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abcr
AB359834-250mg
1H,1H,2H,2H-Perfluorodecyl p-toluenesulfonate, 97%; .
113823-56-6 97%
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€196.50 2025-02-21
abcr
AB359834-1g
1H,1H,2H,2H-Perfluorodecyl p-toluenesulfonate, 97%; .
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AB359834-5g
1H,1H,2H,2H-Perfluorodecyl p-toluenesulfonate, 97%; .
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abcr
AB359834-250 mg
1H,1H,2H,2H-Perfluorodecyl p-toluenesulfonate, 97%; .
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AB359834-1 g
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